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Compound of Interest

Compound Name: Einecs 260-048-5

Cat. No.: B15349187

For Immediate Reference: Essential Safety and Disposal Information

Proper disposal of the chemical compound identified by EINECS 260-048-5, Alcohols, C16-18,
ethoxylated, < 2.5 EO, is critical for laboratory safety and environmental protection. This
document provides a comprehensive, step-by-step guide for researchers, scientists, and drug
development professionals on the appropriate handling and disposal procedures. Adherence to
these protocols is essential to minimize risks and ensure compliance with regulatory standards.

Personal Protective Equipment (PPE) and Safety
Measures

Before handling or disposing of Alcohols, C16-18, ethoxylated, < 2.5 EO, ensure the following
personal protective equipment is worn and safety measures are in place:
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Protective
Equipment/Measure

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US).[1]

To protect against splashes
that can cause serious eye

irritation or damage.[1][2]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile rubber).[1][3]

To prevent skin contact, which

may cause irritation.[4]

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1]

To protect against accidental

splashes and contact.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use
NIOSH-approved respiratory
protection.[2][4]

To avoid inhalation of vapors,
which can irritate the

respiratory system.[4]

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.[2][5]

To prevent accidental ingestion

and contamination.

Step-by-Step Disposal Protocol

The disposal of Alcohols, C16-18, ethoxylated, < 2.5 EO, must be conducted in accordance

with local, state, and federal regulations.[4] While the unused product may be considered non-

hazardous for disposal, a re-evaluation is necessary at the time of disposal as uses,

transformations, and contamination can change its classification.[4]

1. Waste Characterization:

o Determine if the waste is contaminated with other hazardous materials. If so, it must be
treated as hazardous waste.

e Consult your institution's Environmental Health and Safety (EHS) department for guidance
on waste classification.

2. For Uncontaminated Product:
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 If deemed non-hazardous by your EHS department and local regulations, it may be disposed
of as controlled waste.[6]

» Dispose of the waste at a licensed waste disposal site.[6]
3. For Spills:

o Containment: Immediately contain the spillage with non-combustible absorbent materials
such as sand, earth, or vermiculite.[4] Do not allow the substance to enter drains or surface
water.[3]

» Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.[1][7]

o Decontamination: Clean the spill area thoroughly with water.[3]
4. Container Disposal:
o Empty containers may retain product residue and can be dangerous.[4]

e Do not pressurize, cut, weld, or expose empty containers to ignition sources as they may
explode.[4]

o Empty drums should be completely drained, triple-rinsed, and properly disposed of or
returned to a drum reconditioner.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Alcohols, C16-18, ethoxylated, < 2.5 EO.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://safety365.sevron.co.uk/substances/accessSDS/SDS-1397-572aefd9305674.43360119
https://safety365.sevron.co.uk/substances/accessSDS/SDS-1397-572aefd9305674.43360119
https://www.stobec.com/DATA/PRODUIT/1765~v~msds_8069.pdf
https://www.tbi-industries.com/pdf/sds/392P000075_SDS_EN_TBi-Anti-spatter-fluid-HT.pdf
https://www.echemi.com/sds/alcohols-c16-18-ethoxylated-temppid160705008171.html
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/en/products/sds_usen_B0030857.pdf
https://www.tbi-industries.com/pdf/sds/392P000075_SDS_EN_TBi-Anti-spatter-fluid-HT.pdf
https://www.stobec.com/DATA/PRODUIT/1765~v~msds_8069.pdf
https://www.stobec.com/DATA/PRODUIT/1765~v~msds_8069.pdf
https://www.stobec.com/DATA/PRODUIT/1765~v~msds_8069.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Assess Waste

Consult EHS & Local Regulations

\

Handle as Hazardous Waste

Absorb with inert material

No (Uncontaminated Product)

Y

Collect in a suitable container

Dispose at a licensed facility

Decontaminate spill area

End of Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15349187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Alcohols, C16-18, Ethoxylated (< 2.5
EO)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349187#einecs-260-048-5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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